Cas no 1260783-81-0 (4-chloro-1,2-benzoxazole)

4-Chloro-1,2-benzoxazole is a heterocyclic compound featuring a chloro-substituted benzoxazole core, commonly utilized as a versatile intermediate in organic synthesis. Its reactive chloro group enables efficient functionalization, making it valuable for constructing more complex molecular architectures, particularly in pharmaceutical and agrochemical applications. The benzoxazole scaffold contributes to its stability and compatibility with diverse reaction conditions. This compound is particularly useful in nucleophilic substitution reactions, coupling processes, and as a precursor for further derivatization. Its well-defined structure and high purity ensure reproducibility in research and industrial settings. Suitable for use under controlled conditions, it serves as a key building block in medicinal chemistry and material science.

4-chloro-1,2-benzoxazole structure

Product Name:4-chloro-1,2-benzoxazole

CAS No:1260783-81-0

MF:C₇H₄ClNO

MW:153.565760612488

CID:1081793

PubChem ID:19020737

Update Time:2025-06-07

4-chloro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 4-Chlorobenzo[d]isoxazole
- 4-chloro-1,2-benzoxazole
- SCHEMBL476806
- A926413
- EN300-1460828
- DTXSID30597453
- 1260783-81-0
- MDL： MFCD13193491
- Inchi： 1S/C7H4ClNO/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H
- InChI Key： KIDRAJFMFLDKDJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2=C1C=NO2

Computed Properties

Exact Mass: 152.9981414g/mol
Monoisotopic Mass: 152.9981414g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

4-chloro-1,2-benzoxazole Security Information

Storage Condition：Sealed in dry,2-8°C

4-chloro-1,2-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM131415-1g	4-chlorobenzo[d]isoxazole	1260783-81-0	95%	1g	$***	2023-04-03
Chemenu	CM131415-1g	4-chlorobenzo[d]isoxazole	1260783-81-0	95%	1g	$352	2021-08-05
Chemenu	CM131415-5g	4-chlorobenzo[d]isoxazole	1260783-81-0	95%	5g	$884	2021-08-05
Chemenu	CM131415-10g	4-chlorobenzo[d]isoxazole	1260783-81-0	95%	10g	$1328	2021-08-05
Chemenu	CM131415-25g	4-chlorobenzo[d]isoxazole	1260783-81-0	95%	25g	$2216	2021-08-05
Enamine	EN300-1460828-1.0g	4-chloro-1,2-benzoxazole	1260783-81-0		1g	$0.0	2023-06-06
Enamine	EN300-1460828-50mg	4-chloro-1,2-benzoxazole	1260783-81-0		50mg	$707.0	2023-09-29
Enamine	EN300-1460828-100mg	4-chloro-1,2-benzoxazole	1260783-81-0		100mg	$741.0	2023-09-29
Enamine	EN300-1460828-250mg	4-chloro-1,2-benzoxazole	1260783-81-0		250mg	$774.0	2023-09-29
Enamine	EN300-1460828-500mg	4-chloro-1,2-benzoxazole	1260783-81-0		500mg	$809.0	2023-09-29